Cas no 2138011-82-0 ({[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine)

• Product Name: {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine
• CAS No: 2138011-82-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6381369
• PubChem ID: 165489705
• Update Time: 2025-06-09

{[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {[2-(1-ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine
• EN300-803411
• 2138011-82-0
• {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine

• Inchi： 1S/C15H23NO2/c1-6-18-12(4)15-8-7-14(17-5)9-13(15)10-16-11(2)3/h7-9,11,16H,4,6,10H2,1-3,5H3
• InChI Key： PBITVDGKZQNDGY-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(=CC=1CNC(C)C)OC

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.5Ų

Additional information on {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine

Introduction to Compound CAS No. 2138011-82-0: {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine

{[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine, identified by the Chemical Abstracts Service (CAS) number 2138011-82-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl group, an ethoxyethenyl moiety, and an isopropylamine functional group. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine is C₁₆H₂₃NO₂, and its molecular weight is approximately 269.36 g/mol. The compound's structure can be visualized as a combination of aromatic and aliphatic components, which provide it with a range of reactivity profiles and potential applications in synthetic chemistry and drug development.

In recent years, there has been growing interest in the study of compounds with similar structures to {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine. Research has focused on their potential as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. One notable area of research involves the exploration of these compounds as precursors for the development of new drugs targeting specific biological pathways.

The methoxyphenyl group in {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine is known for its electron-donating properties, which can influence the compound's reactivity and stability. This group can enhance the compound's solubility in polar solvents and improve its binding affinity to certain receptors or enzymes. The ethoxyethenyl moiety, on the other hand, introduces a double bond that can participate in various chemical reactions, such as addition reactions and polymerization processes.

The isopropylamine functional group in {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine adds basicity to the molecule, making it capable of forming salts with acids. This property is particularly useful in pharmaceutical applications where the formation of stable salts can improve the compound's bioavailability and pharmacokinetic properties. Additionally, the amine group can engage in hydrogen bonding interactions, which can affect the compound's solubility and crystallization behavior.

Recent studies have highlighted the potential of compounds like {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry explored the use of similar compounds as inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that these compounds exhibited high selectivity and potency, making them promising candidates for further investigation.

In another study, researchers investigated the antimicrobial properties of compounds with structures similar to {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine. The results showed that these compounds displayed significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. This finding suggests that such compounds could be valuable leads for developing new antimicrobial agents.

The synthetic accessibility of {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine is another factor contributing to its appeal in research and development. Several synthetic routes have been reported for the preparation of this compound, including multistep processes involving Grignard reactions, nucleophilic substitutions, and catalytic hydrogenations. These synthetic methods provide chemists with flexible options for optimizing yield and purity while minimizing environmental impact.

In conclusion, {[2-(1-Ethoxyethenyl)-5-methoxyphenyl]methyl}(propan-2-yl)amine (CAS No. 2138011-82-0) is a versatile organic compound with a unique molecular structure that offers significant potential for various applications in chemistry and pharmaceuticals. Its combination of aromatic and aliphatic functionalities makes it an attractive candidate for further research into new drug development, antimicrobial agents, and other advanced materials. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.